Cas no 6003-94-7 (Chelidonic acid monohydrate)

Chelidonic acid monohydrate Properties

Names and Identifiers

• Chelidonic acid monohydrate
• 4-Oxo-4H-pyran-2,6-dicarboxylic acid monohydrate
• 4-oxo-4H-pyran-2,6-dicarboxylic acid hydrate
• CHELIDONIC ACID 1-HYDRATE
• Chelidonic acid Monohydrate 25GR
• Chelidonic acid Monohydrate 5GR
• Chelidonic acid monohydrate, 96%
• compound XI* hydrate
• C7H4O6.H2O
• KJZJAKSEIQOKAK-UHFFFAOYSA-N
• BCP20134
• 7827AF
• OR46508
• 4-oxopyran-2,6-dicarboxylic acid;hydrate
• 2,6-Dicarboxy-4-oxo-4H-pyran monohydrate
• 4H-Pyran-2,6-dicarboxylicacid, 4-oxo-, hydrate (1:1)
• +Expand

• MDL： MFCD00149433
• InChIKey： KJZJAKSEIQOKAK-UHFFFAOYSA-N
• Inchi： 1S/C7H4O6.H2O/c8-3-1-4(6(9)10)13-5(2-3)7(11)12;/h1-2H,(H,9,10)(H,11,12);1H2
• SMILES： O1C(C(=O)O[H])=C([H])C(C([H])=C1C(=O)O[H])=O.O([H])[H]

Computed Properties

• Exact Mass: 202.01100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.011
• Heavy Atom Count: 14
• Complexity: 316
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Surface Charge: -2
• Topological Polar Surface Area: 102

Experimental Properties

• LogP: -0.02810
• PSA: 114.04000
• Merck: 2052
• Boiling Point: 471.3°C at 760 mmHg
• Melting Point: 265 ºC
• Flash Point: 204°C
• Color/Form: Not determined
• Solubility: Not determined

Chelidonic acid monohydrate Security Information

• Symbol: GHS07
• RTECS：UP7350000
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning

Chelidonic acid monohydrate Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Material Chemicals High Polymer Materials